Cas no 74500-33-7 (1-tert-butylcyclopropane-1-carbaldehyde)

• Product Name: 1-tert-butylcyclopropane-1-carbaldehyde
• CAS No: 74500-33-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 6354053
• PubChem ID: 12542135
• Update Time: 2025-10-29

1-tert-butylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-tert-butylcyclopropane-1-carbaldehyde
• SCHEMBL10453372
• 74500-33-7
• EN300-1854429

• Inchi： 1S/C8H14O/c1-7(2,3)8(6-9)4-5-8/h6H,4-5H2,1-3H3
• InChI Key： MTSOEZAPAKGREP-UHFFFAOYSA-N
• SMILES： O=CC1(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 126.104465066g/mol
• Monoisotopic Mass: 126.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-tert-butylcyclopropane-1-carbaldehyde

Comprehensive Guide to 1-tert-butylcyclopropane-1-carbaldehyde (CAS No. 74500-33-7): Properties, Applications, and Industry Insights

1-tert-butylcyclopropane-1-carbaldehyde (CAS No. 74500-33-7) is a specialized organic compound gaining attention in synthetic chemistry and fragrance industries. This cyclopropane derivative features a unique tert-butyl group and an aldehyde functional group, making it a versatile intermediate for pharmaceuticals, agrochemicals, and high-value flavor formulations. Researchers increasingly focus on its stereoselective synthesis methods, driven by demand for chiral building blocks in drug development.

The compound's cyclopropane ring structure contributes to notable stability while maintaining reactivity at the aldehyde site. Recent studies highlight its potential in creating bioactive molecules, particularly in antimicrobial and anti-inflammatory applications. Industry reports show growing interest in sustainable production methods for such fine chemicals, aligning with green chemistry principles that minimize environmental impact.

Analytical characterization of 74500-33-7 typically involves GC-MS, NMR (¹H and ¹³C), and IR spectroscopy. The tert-butyl group generates distinctive proton signals around 1.0-1.3 ppm in NMR spectra, while the aldehyde proton appears downfield near 9-10 ppm. These spectral fingerprints aid in quality control during industrial-scale production.

In fragrance applications, 1-tert-butylcyclopropane-1-carbaldehyde contributes woody-amber notes with exceptional longevity. Perfumers value its ability to modify scent profiles when combined with citrus or floral compounds. Market trends indicate rising demand for such specialty aldehydes in niche perfumery, where molecular customization creates unique olfactory signatures.

Storage and handling require anhydrous conditions due to the compound's aldehyde functionality sensitivity. Technical datasheets recommend nitrogen atmospheres and temperature-controlled environments (typically 2-8°C) to prevent polymerization or oxidation. These protocols mirror best practices for handling similar carbaldehyde derivatives in research and industrial settings.

Emerging applications include its use as a ligand precursor in asymmetric catalysis. The rigid cyclopropane framework can induce chirality in transition metal complexes, a property explored in academic labs for stereocontrolled reactions. Patent analyses reveal increasing references to 74500-33-7 in catalytic system innovations, particularly for C-C bond forming reactions.

Regulatory status varies by region, but most jurisdictions classify 1-tert-butylcyclopropane-1-carbaldehyde as non-hazardous under standard handling conditions. Safety Data Sheets (SDS) emphasize standard organic chemical precautions, with no special restrictions reported. This regulatory profile facilitates global trade and research collaboration involving this compound.

Future research directions may explore its potential in material science, particularly as a monomer for specialty polymers. The strained ring system could impart unique mechanical properties to polymeric materials. Industry analysts predict steady growth in demand for such functionalized cyclopropanes, with CAGR projections of 4-6% through 2030 in allied chemical sectors.